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Compound of Interest

Compound Name: AC915

Cat. No.: B15555702

Initial searches for "AC915" have revealed that this identifier primarily corresponds to a series
of industrial accelerometers, which are physical devices used for vibration analysis, rather than
a chemical compound.[1][2][3][4] Safety Data Sheets (SDS) found in the search results are for
substances such as Acetanilide, a corrosion inhibitor labeled CRS915, or an adhesive named
C915, not for a chemical specifically designated as AC915.[5][6] Therefore, the proper disposal
procedures for AC915 would fall under the category of electronic waste, not chemical waste.

However, to address the core need for information on laboratory safety and chemical handling
for researchers, scientists, and drug development professionals, the following provides a
comprehensive guide to the proper disposal procedures for general laboratory chemicals.

General Laboratory Chemical Disposal Procedures

Proper disposal of laboratory chemicals is crucial for ensuring safety and environmental
compliance. The following steps provide a procedural guide for researchers.

Step 1: Identification and Classification

The first and most critical step is to accurately identify the chemical waste. This involves:

+ Knowing the Chemical Properties: Understand the chemical's composition and any potential
hazards (e.g., ignitability, corrosivity, reactivity, toxicity). This information is readily available
on the chemical's Safety Data Sheet (SDS).

e Segregation: Never mix different types of chemical waste. Incompatible chemicals can react
violently, producing heat, toxic gases, or explosions. Waste should be segregated into
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categories such as:

o Halogenated Solvents

o Non-halogenated Solvents
o Acids

o Bases

o Heavy Metals

o Solid Chemical Waste

Step 2: Proper Labeling and Storage

All chemical waste containers must be properly labeled and stored.

o Labeling: The label should clearly state "Hazardous Waste" and list the full chemical names
of all components. The approximate percentage of each component should also be included.

o Containers: Use appropriate, sealed, and leak-proof containers. The container material must
be compatible with the chemical waste it holds.

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area to prevent spills.

Step 3: Waste Minimization

Before disposal, consider methods to minimize the amount of waste generated. This can
include:

o Ordering only the necessary amount of chemicals.
e Using smaller-scale experiments when possible.

» Reusing or recycling solvents and other materials when feasible and safe.

Step 4: Disposal Request and Pickup
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Most research institutions have a dedicated Environmental Health and Safety (EHS)
department that manages chemical waste disposal.

» Request Form: Fill out a waste disposal request form provided by your institution's EHS
office. This form typically requires information on the chemical composition, volume, and
location of the waste.

o Scheduled Pickup: Once the request is submitted, the EHS department will schedule a time
to pick up the waste from your laboratory.

Summary of Chemical Waste Disposal

The following table summarizes the general disposal routes for different categories of
laboratory chemical waste.

Waste Category Examples Typical Disposal Route

Collection by EHS for

Halogenated Solvents Chloroform, Dichloromethane incineration at a licensed

facility.

Collection by EHS for fuel
Non-Halogenated Solvents Acetone, Ethanol, Hexane

blending or incineration.

Neutralization (if safe and
Corrosive Waste (Acids) Hydrochloric Acid, Sulfuric Acid  permitted) or collection by

EHS.

] ) ] Neutralization (if safe and
) Sodium Hydroxide, Potassium ] )
Corrosive Waste (Bases) permitted) or collection by

Hydroxide
EHS.

) Collection by EHS for

Mercury, Lead, Cadmium o

Heavy Metal Waste specialized treatment and
compounds

disposal.

Contaminated labware,

Solid Chemical Waste

chemical powders

Collection by EHS for

incineration or landfilling.
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Chemical Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemical waste.

Start: Chemical Waste Generated

Identify Chemical Composition and Hazards (Consult SDS)

'

Segregate Waste by Hazard Class

'

Label Container with 'Hazardous Waste' and Contents

'

Store in a Designated, Secure Area with Secondary Containment

'

Submit Waste Pickup Request to EHS

EHS Collects Waste for Disposal

Click to download full resolution via product page

Caption: Workflow for proper laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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